Cas no 40572-74-5 ((1R,4S)-1,4-Dichlorocyclooctane)

• Product Name: (1R,4S)-1,4-Dichlorocyclooctane
• CAS No: 40572-74-5
• MF: C₈H₁₄Cl₂
• MW: 181.102760791779
• CID: 2667617
• PubChem ID: 71362081
• Update Time: 2025-04-21

(1R,4S)-1,4-Dichlorocyclooctane Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-1,4-dichlorocyclooctane
• DTXCID90736462
• DTXSID50785719
• 40572-74-5
• (1R,4S)-1,4-Dichlorocyclooctane

• Inchi： 1S/C8H14Cl2/c9-7-3-1-2-4-8(10)6-5-7/h7-8H,1-6H2/t7-,8+
• InChI Key： CXYRLCVPPVQCSJ-OCAPTIKFSA-N
• SMILES： Cl[C@@H]1CCCC[C@@H](CC1)Cl

Computed Properties

• Exact Mass: 180.0472558Da
• Monoisotopic Mass: 180.0472558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų